- Discovery of Potent, Selective, and Orally Bioavailable Small-Molecule Modulators of the Mediator Complex-Associated Kinases CDK8 and CDK19, Journal of Medicinal Chemistry, 2016, 59(3), 1078-1101
Cas no 945947-99-9 (3-Oxa-1,8-diazaspiro[4.5]decan-2-one)
![3-Oxa-1,8-diazaspiro[4.5]decan-2-one structure](https://ossimg.kuujia.com/scimg/946000/945947-99-9x500.png)
945947-99-9 structure
Product Name:3-Oxa-1,8-diazaspiro[4.5]decan-2-one
CAS No:945947-99-9
MF:C7H12N2O2
MW:156.182381629944
MDL:MFCD16658496
CID:2092761
PubChem ID:22975681
Update Time:2024-10-25
3-Oxa-1,8-diazaspiro[4.5]decan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxa-1,8-diazaspiro[4.5]decan-2-one
- HEFDAMYVQYIFOH-UHFFFAOYSA-N
- 2372AJ
- AK157815
- 3-Oxa-1,8-diaza-spiro[4.5decan-2-one
- AB0071272
- 3-Oxa-1,8-diaza-spiro[4.5]decan-2-one
- ST24042393
- 3 - oxa - 1,8 - diazaspiro[4.5]decan - 2 - one 945892-90-0 HCl
- MFCD16658496
- DA-00360
- 945947-99-9
- SCHEMBL1974748
- DS-9114
- CS-D0359
- VMB94799
- SY240334
- C7H12N2O2
- EN300-150867
- AKOS014316056
- SB40153
-
- MDL： MFCD16658496
- Inchi： 1S/C7H12N2O2/c10-6-9-7(5-11-6)1-3-8-4-2-7/h8H,1-5H2,(H,9,10)
- InChI Key： HEFDAMYVQYIFOH-UHFFFAOYSA-N
- SMILES： O=C1NC2(CCNCC2)CO1
Computed Properties
- Exact Mass: 156.089877630g/mol
- Monoisotopic Mass: 156.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4
- XLogP3: -0.3
Experimental Properties
- Boiling Point: 408.1±45.0°C at 760 mmHg
3-Oxa-1,8-diazaspiro[4.5]decan-2-one Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
3-Oxa-1,8-diazaspiro[4.5]decan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A601323-10mg |
3-Oxa-1,8-diazaspiro[4.5]decan-2-one |
945947-99-9 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A601323-50mg |
3-Oxa-1,8-diazaspiro[4.5]decan-2-one |
945947-99-9 | 50mg |
$ 160.00 | 2022-06-08 | ||
| TRC | A601323-100mg |
3-Oxa-1,8-diazaspiro[4.5]decan-2-one |
945947-99-9 | 100mg |
$ 250.00 | 2022-06-08 | ||
| Alichem | A289000438-250mg |
3-Oxa-1,8-diazaspiro[4.5]decan-2-one |
945947-99-9 | 95% | 250mg |
$161.60 | 2023-08-31 | |
| Alichem | A289000438-1g |
3-Oxa-1,8-diazaspiro[4.5]decan-2-one |
945947-99-9 | 95% | 1g |
$404.00 | 2023-08-31 | |
| Alichem | A289000438-5g |
3-Oxa-1,8-diazaspiro[4.5]decan-2-one |
945947-99-9 | 95% | 5g |
$1535.20 | 2023-08-31 | |
| Ambeed | A191975-100mg |
3-Oxa-1,8-diazaspiro[4.5]decan-2-one |
945947-99-9 | 95% | 100mg |
$58.0 | 2025-04-14 | |
| Ambeed | A191975-250mg |
3-Oxa-1,8-diazaspiro[4.5]decan-2-one |
945947-99-9 | 95% | 250mg |
$136.0 | 2025-04-14 | |
| Ambeed | A191975-1g |
3-Oxa-1,8-diazaspiro[4.5]decan-2-one |
945947-99-9 | 95% | 1g |
$357.0 | 2025-04-14 | |
| Ambeed | A191975-5g |
3-Oxa-1,8-diazaspiro[4.5]decan-2-one |
945947-99-9 | 95% | 5g |
$1280.0 | 2025-04-14 |
3-Oxa-1,8-diazaspiro[4.5]decan-2-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , 1,4-Dioxane ; 50 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, 5 atm
Reference
- 2-Aminothiophene-3-carboxamide derivatives as inhibitors of janus kinases and their preparation and use in the treatment of myeloproliferative disorders and cancers, World Intellectual Property Organization, , ,
3-Oxa-1,8-diazaspiro[4.5]decan-2-one Raw materials
3-Oxa-1,8-diazaspiro[4.5]decan-2-one Preparation Products
3-Oxa-1,8-diazaspiro[4.5]decan-2-one Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
945947-99-9 (3-Oxa-1,8-diazaspiro[4.5]decan-2-one) Related Products
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